(1-Chloro-2,2-dimethylcyclopropyl)benzene

• CAS RN: 13153-97-4
• Molecular Formula: C11H13Cl
• Molecular Weight: 180.67 g/mol
• IUPAC Name: (1-chloro-2,2-dimethylcyclopropyl)benzene
• InChI: InChI=1S/C11H13Cl/c1-10(2)8-11(10,12)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key: UGMDEQBNJCKCIY-UHFFFAOYSA-N
• SMILES: CC1(CC1(C2=CC=CC=C2)Cl)C
• synonyms: (1-Chloro-2,2-dimethylcyclopropyl)benzene

Description

(1-Chloro-2,2-dimethylcyclopropyl)benzene is a chemical compound that belongs to the family of cyclopropyl benzene derivatives. It is also known as chlorocyclopropyltoluene. This compound has gained attention in scientific research due to its potential use as a building block in organic synthesis.

Mechanism Of Action

The mechanism of action of (1-Chloro-2,2-dimethylcyclopropyl)benzene is not well understood. However, it is believed that this compound can undergo various chemical reactions, such as nucleophilic substitution and addition reactions. These reactions can lead to the formation of various derivatives of cyclopropyl benzene.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of (1-Chloro-2,2-dimethylcyclopropyl)benzene. However, it is known that this compound can interact with biological molecules, such as proteins and enzymes. This interaction can lead to the formation of covalent bonds between the compound and the biological molecule, which can alter the biological activity of the molecule.

Advantages And Limitations For Lab Experiments

The advantages of using (1-Chloro-2,2-dimethylcyclopropyl)benzene in lab experiments include its moderate yield and potential use as a building block in organic synthesis. However, the limitations of using this compound include its moderate purity and limited information on its biochemical and physiological effects.

Future Directions

There are several future directions for the research on (1-Chloro-2,2-dimethylcyclopropyl)benzene. These include:
1. Further investigation of the mechanism of action of this compound.
2. Development of new synthetic methods for the preparation of (1-Chloro-2,2-dimethylcyclopropyl)benzene and its derivatives.
3. Investigation of the potential applications of (1-Chloro-2,2-dimethylcyclopropyl)benzene and its derivatives in the field of medicinal chemistry and material science.
4. Investigation of the biochemical and physiological effects of (1-Chloro-2,2-dimethylcyclopropyl)benzene and its derivatives on biological molecules.
5. Development of new purification techniques for improving the purity of (1-Chloro-2,2-dimethylcyclopropyl)benzene.
Conclusion:
In conclusion, (1-Chloro-2,2-dimethylcyclopropyl)benzene is a chemical compound that has potential applications in the field of organic synthesis. The synthesis of this compound involves the reaction of chlorocyclopropane with toluene in the presence of a catalyst. This compound can undergo various chemical reactions, such as nucleophilic substitution and addition reactions, which can lead to the formation of various derivatives of cyclopropyl benzene. Further research is needed to investigate the mechanism of action, potential applications, and biochemical and physiological effects of (1-Chloro-2,2-dimethylcyclopropyl)benzene and its derivatives.

Synthesis Methods

The synthesis of (1-Chloro-2,2-dimethylcyclopropyl)benzene involves the reaction of chlorocyclopropane with toluene in the presence of a catalyst. This reaction is carried out at high temperature and pressure. The yield of this reaction is moderate, and the purity of the product can be improved by further purification techniques.

Scientific Research Applications

(1-Chloro-2,2-dimethylcyclopropyl)benzene has been used as a building block in organic synthesis. It can be used to synthesize various derivatives of cyclopropyl benzene. These derivatives have potential applications in the field of medicinal chemistry and material science.